Cas no 946306-33-8 (N-4-(5-ethyl-1,3,4-oxadiazol-2-yl)phenyl-2-(1H-indol-3-yl)-2-oxoacetamide)

• Product Name: N-4-(5-ethyl-1,3,4-oxadiazol-2-yl)phenyl-2-(1H-indol-3-yl)-2-oxoacetamide
• CAS No: 946306-33-8
• MF: C₂₀H₁₆N₄O₃
• MW: 360.366044044495
• CID: 6382438
• PubChem ID: 25284242
• Update Time: 2025-06-11

N-4-(5-ethyl-1,3,4-oxadiazol-2-yl)phenyl-2-(1H-indol-3-yl)-2-oxoacetamide Chemical and Physical Properties

Names and Identifiers

• N-4-(5-ethyl-1,3,4-oxadiazol-2-yl)phenyl-2-(1H-indol-3-yl)-2-oxoacetamide
• F5058-0263
• VU0632722-1
• N-[4-(5-ethyl-1,3,4-oxadiazol-2-yl)phenyl]-2-(1H-indol-3-yl)-2-oxoacetamide
• N-(4-(5-ethyl-1,3,4-oxadiazol-2-yl)phenyl)-2-(1H-indol-3-yl)-2-oxoacetamide
• 946306-33-8
• AKOS024493828

• Inchi： 1S/C20H16N4O3/c1-2-17-23-24-20(27-17)12-7-9-13(10-8-12)22-19(26)18(25)15-11-21-16-6-4-3-5-14(15)16/h3-11,21H,2H2,1H3,(H,22,26)
• InChI Key： FLWNTZGZHCIZQM-UHFFFAOYSA-N
• SMILES： O1C(CC)=NN=C1C1C=CC(=CC=1)NC(C(C1=CNC2C=CC=CC=21)=O)=O

Computed Properties

• Exact Mass: 360.12224039g/mol
• Monoisotopic Mass: 360.12224039g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 27
• Rotatable Bond Count: 5
• Complexity: 549
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 101Ų

Additional information on N-4-(5-ethyl-1,3,4-oxadiazol-2-yl)phenyl-2-(1H-indol-3-yl)-2-oxoacetamide

Research Brief on N-4-(5-ethyl-1,3,4-oxadiazol-2-yl)phenyl-2-(1H-indol-3-yl)-2-oxoacetamide (CAS: 946306-33-8)

The compound N-4-(5-ethyl-1,3,4-oxadiazol-2-yl)phenyl-2-(1H-indol-3-yl)-2-oxoacetamide (CAS: 946306-33-8) has recently emerged as a promising candidate in medicinal chemistry research, particularly in the development of novel therapeutic agents. This hybrid molecule, featuring both oxadiazole and indole moieties, has attracted significant attention due to its potential pharmacological properties and unique structural characteristics.

Recent studies have focused on the synthesis and biological evaluation of this compound, with particular emphasis on its potential as a kinase inhibitor. The molecular architecture of 946306-33-8 suggests possible interactions with various enzymatic targets, making it a valuable scaffold for drug discovery. Researchers have employed computational modeling approaches to predict its binding affinity and selectivity profiles against different protein targets.

In vitro studies have demonstrated that this compound exhibits notable activity against several cancer cell lines, with IC50 values in the low micromolar range. The mechanism of action appears to involve the inhibition of key signaling pathways crucial for cell proliferation and survival. Structure-activity relationship (SAR) analyses have revealed that both the oxadiazole and indole components contribute significantly to the observed biological effects.

Pharmacokinetic evaluations of 946306-33-8 have shown promising results regarding its metabolic stability and membrane permeability. The compound demonstrates favorable drug-like properties, including acceptable solubility and moderate plasma protein binding. These characteristics suggest potential for further development as a lead compound in oncology research.

Current research directions include optimization of the molecular structure to enhance potency and selectivity, as well as investigations into combination therapies with existing anticancer agents. The compound's unique chemical features also make it an interesting candidate for probing novel biological targets and pathways in chemical biology studies.

Future studies will need to address challenges related to in vivo efficacy and potential toxicity profiles. However, the current body of research positions N-4-(5-ethyl-1,3,4-oxadiazol-2-yl)phenyl-2-(1H-indol-3-yl)-2-oxoacetamide as a compelling subject for continued investigation in medicinal chemistry and drug development programs.